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Compound of Interest

Compound Name: 1-Phenylvinylboronic acid

Cat. No.: B081392

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 1-
Phenylvinylboronic acid (CAS RN: 14900-39-1). The information is compiled from various
Safety Data Sheets (SDS) to ensure a thorough understanding of the compound's properties
and associated hazards. This guide is intended to supplement, not replace, formal safety
training and institutional protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Phenylvinylboronic acid is
presented in the table below. This data is crucial for understanding its behavior under various
laboratory conditions.
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Property Value Reference
Molecular Formula CsHoBO:2 [1]
Molecular Weight 147.97 g/mol [1]
Appearance White to off-white solid/powder  [2]

Melting Point 125 °C (decomposes) [3]

Boiling Point 321.1 °C at 760 mmHg [4]

Density 1.09 g/cm3 [4]

Flash Point 148 °C [4]

Vapor Pressure 0.000126 mmHg at 25°C [4]

Storage Temperature 2-8°C

Hazard Identification and Classification

1-Phenylvinylboronic acid is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications and associated precautionary statements.

Precautionary

Statements
Hazard Class GHS Category Hazard Statement .
(Prevention &
Response)
P264, P280,
) o H315: Causes skin P302+P352,
Skin Irritation Category 2 o
irritation P332+P317,
P362+P364
o H319: Causes serious  P280,
Eye Irritation Category 2 o
eye irritation P305+P351+P338
Specific Target Organ
o ] H335: May cause P261, P271,
Toxicity (Single Category 3 ) o
respiratory irritation P304+P340, P312
Exposure)
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Signal Word: Warning[4]

The workflow for hazard identification and initial response is illustrated in the diagram below.

Precautionary Actions

P261: Avoid breathing dust
P264: Wash hands thoroughly

Requires P271: Use in well-ventilated area

Hazard Identification

Skin Irritation (H315)

Leads to > P280: Wear protective gear
1-Phenylvinylboronic Acid Eye Irritation (H319)

Respiratory Irritation (H335) Requires v
P302+P352: IF ON SKIN: Wash with water

P304+P340: IF INHALED: Move to fresh air
P305+P351+P338: IF IN EYES: Rinse with water

Click to download full resolution via product page

Hazard Identification and Precautionary Workflow

Toxicological Information

Detailed quantitative toxicological data for 1-Phenylvinylboronic acid is limited. Most
available safety data sheets indicate that no specific acute toxicity data (LD50/LC50) has been
determined for this compound. The provided oral LD50 for a related compound, Phenylboronic
acid, is 740 mg/kg in rats.[5] This information should be used with caution as it does not directly
apply to 1-Phenylvinylboronic acid.

Experimental Protocols: Safe Handling and Storage

Due to its hazardous nature and potential for air and moisture sensitivity, strict adherence to
safe handling protocols is imperative.

Personal Protective Equipment (PPE)
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The following diagram outlines the recommended PPE for handling 1-Phenylvinylboronic

@dling 1-Phenylvinylboronic PD

Work in a Fume Hood
or Ventilated Enclosure

!

Wear Chemical Safety Goggles
and/or Face Shield

!

Wear a Lab Coat and
Chemically Resistant Gloves

!

Use a NIOSH-approved Respirator
if Dust is Generated

acid.

Safe Handling Achieved

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE)

General Handling Protocol

o Preparation: Before handling, ensure that the work area, typically a fume hood, is clean and
uncluttered. Have all necessary equipment and reagents readily available.

 Inert Atmosphere: For reactions sensitive to air or moisture, use of a glove box or Schlenk
line is recommended.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b081392?utm_src=pdf-body
https://www.benchchem.com/product/b081392?utm_src=pdf-body
https://www.benchchem.com/product/b081392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Weighing: Weigh the compound in a ventilated enclosure or a balance with a draft shield to
minimize dust inhalation.

o Transfers: Use appropriate tools (spatulas, powder funnels) to transfer the solid. Avoid
creating dust.

e Cleaning: Clean up any spills promptly using appropriate methods (see Section 6).
Decontaminate all equipment after use.

e Handwashing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Storage Protocol

1-Phenylvinylboronic acid is reported to be hygroscopic and potentially air-sensitive.[6][7]
Proper storage is crucial to maintain its integrity and prevent degradation.

o Container: Store in a tightly sealed, airtight container.

e Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon
or nitrogen).

» Location: Keep in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[6] Recommended storage temperature is 2-8°C.

» Desiccant: For hygroscopic materials, storing the container within a larger, sealed container
with a desiccant can help prevent moisture absorption.[8][9]

First-Aid Measures

In the event of exposure, immediate action is necessary. The following flowchart details the
appropriate first-aid measures.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b081392?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10041420&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pharmasop.in/sop-for-storage-of-hygroscopic-raw-materials-with-desiccants-v-2-0/
https://www.researchgate.net/post/Is-there-a-practical-and-efficient-way-to-protect-hygroscopic-compounds-from-water-uptake
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

v

R —
w ﬁ of Exp# E

First-Aid Actions

Y

Move to fresh air. Immediately wash with plenty of soap and water.
If not breathing, give artificial respiration. Remove contaminated clothing.
Seek medical attention. Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth with water.

Seek immediate medical attention. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Phenylvinylboronic Acid: A Comprehensive Technical
Safety Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081392#1-phenylvinylboronic-acid-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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